Cas no 62058-13-3 (cis-4-Aminoadamantan-1-ol)

cis-4-Aminoadamantan-1-ol Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decan-1-ol, 4-amino-, (1α,3α,4β,5β,7α)-
• CIS-4-AMINOADAMANTAN-1-OL
• SCHEMBL2812485
• Trans-4-Amino-1-hydroxy-adamantane
• (1R,3S,4R)-4-Aminoadamantan-1-ol
• trans-4-Aminoadamantan-1-ol
• AKOS025395688
• 62058-03-1
• SCHEMBL974709
• AKOS025401314
• HMPCLMSUNVOZLH-VDAKZHKGSA-N
• (1R,3S,4S,5S,7S)-rel-4-Aminoadamantan-1-ol
• DS-18000
• CS-W019447
• A857726
• AMY18485
• SCHEMBL2812490
• 62058-13-3
• (3S)-4-aminoadamantan-1-ol
• Rel-(1R,3S,4R)-4-aminoadamantan-1-ol
• +Expand

• InChIKey： HMPCLMSUNVOZLH-VDAKZHKGSA-N
• Inchi： InChI=1S/C10H17NO/c11-9-7-1-6-2-8(9)5-10(12,3-6)4-7/h6-9,12H,1-5,11H2/t6?,7-,8?,9?,10?/m0/s1
• SMILES： C1C2CC3CC(C2)(CC1C3N)O

Computed Properties

• Exact Mass: 167.13111
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 167.131014166g/mol
• Heavy Atom Count: 12
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25
• Boiling Point: 276 ºC
• Melting Point: >250 ºC (sub.)
• Flash Point: 120 ºC
• Density: 1.205